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Compound of Interest

Compound Name:
2-[(Butylamino)methyl]-4-

chlorophenol

Cat. No.: B13263946

Get Quote

Executive Summary & Structural Analysis[1][2][3]
2-[(Butylamino)methyl]-4-chlorophenol is a Mannich base derivative synthesized from 4-

chlorophenol, formaldehyde, and butylamine.[1] Its physicochemical behavior is dominated by

the interplay between the acidic phenolic hydroxyl group and the basic secondary amine in the

side chain.[1]

Structural Chemotype & Intramolecular Dynamics
The molecule features a pseudo-ring formation due to a strong intramolecular hydrogen bond

(IMHB) between the phenolic hydrogen and the amine nitrogen (

).[1]

Core Scaffold: 4-Chlorophenol (electron-deficient ring).[1]

Functional Motif: Aminomethyl side chain (basic).[1]
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Thermodynamic Implication: The IMHB reduces the polarity of the hydroxyl group, potentially

lowering the boiling point relative to intermolecularly hydrogen-bonded isomers, but

stabilizing the crystal lattice in the solid state.[1]

Predicted Physicochemical Profile
Based on Group Contribution Methods (GCM) and analogues (e.g., 2-

(dimethylaminomethyl)phenols):

Property Predicted Range/Value Rationale

Physical State
Low-melting Solid or Viscous

Oil

The butyl chain adds flexibility,

disrupting lattice packing

compared to methyl

analogues.[1]

Melting Point (

)
45°C – 65°C (Free Base)

Slightly higher than 4-

chlorophenol (43°C) due to

increased MW and polar

interactions.[1]

Boiling Point (

)
~280°C – 300°C (dec.)[1] High MW and polarity.[1]

pKa (Acidic) 9.8 – 10.5
Phenolic OH (slightly

weakened by IMHB).[1]

pKa (Basic) 8.5 – 9.2 Secondary amine.[1]

LogP 3.2 – 3.6

Lipophilic butyl chain + Chloro

group increases

hydrophobicity.[1]
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Critical Note: If the compound is isolated as a Hydrochloride Salt, the melting point will be

significantly higher (

) with distinct solubility properties (water-soluble).[1] This guide focuses on the Free

Base.[1]

Thermodynamic Properties: The Core Parameters
To fully characterize this compound for drug development or material application, three core

thermodynamic parameters must be experimentally determined.

Enthalpy of Fusion ( )
The energy required to disrupt the crystal lattice.[1]

Significance: Directly correlates to solubility.[1] A high

indicates a stable crystal lattice that is difficult to dissolve.[1]

Target Value: Expected to be 15–25 kJ/mol for this structural class.

Solid-Liquid Heat Capacity Difference ( )
The difference in heat capacity between the liquid (melt) and solid forms.[1]

Significance: Crucial for accurate solubility modeling using the Ideal Solubility Equation.[1]

Approximation: If experimental measurement is difficult,

(Entropy of fusion) is a standard approximation.[1]

Solubility Parameters (Hansen/Hildebrand)[1]
Significance: Predicts compatibility with formulation excipients.[1]
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Prediction: The compound will show high affinity for moderately polar aprotic solvents (THF,

DCM) and alcohols (Ethanol, IPA).

Experimental Protocols (Self-Validating Systems)
These protocols are designed to be self-validating, meaning they include internal checks to

ensure data integrity.[1]

Protocol A: Differential Scanning Calorimetry (DSC) for
and [1]
Objective: Determine the precise melting point and enthalpy of fusion.

Equipment: Heat-flux DSC (e.g., TA Instruments Q2000 or Mettler Toledo DSC 3+).[1]

Methodology:

Sample Prep: Weigh 3–5 mg of dried sample into a Tzero aluminum pan. Hermetically seal

(crimped lid) to prevent sublimation.[1]

Purge Gas: Nitrogen at 50 mL/min.

Thermal Cycle (Heat-Cool-Heat):

Step 1: Equilibrate at 0°C.

Step 2: Ramp 10°C/min to 150°C (First heating: erases thermal history).

Step 3: Cool 10°C/min to 0°C (Controlled crystallization).

Step 4: Ramp 5°C/min to 150°C (Second heating: Data Collection).

Validation Check:

The onset temperature (

) of the melting peak in the second heating cycle is the definitive

.[1]
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Integration of the peak area (J/g)

MW (213.7 g/mol ) yields

(kJ/mol).[1]

Integrity Check: If the baseline shifts significantly after melting, decomposition may have

occurred.[1] Run TGA to verify stability.

Protocol B: Equilibrium Solubility (Shake-Flask Method)
Objective: Measure mole fraction solubility (

) in pure solvents (Water, Ethanol, Octanol) at 298.15 K.

Methodology:

Saturation: Add excess solid compound to 10 mL of solvent in a glass vial.

Equilibration: Agitate at constant temperature (

) for 24 hours.

Settling: Allow to stand for 4 hours; centrifuge if necessary to remove suspended fines.

Sampling: Filter supernatant through a 0.45

m PTFE filter.

Quantification: Dilute and analyze via HPLC-UV (280 nm detection).

Validation Check:

Measure pH of the aqueous solution.[1] If pH > pKa (basic), the phenol is ionizing,

artificially inflating solubility.

Self-Check: Comparison of 24h vs 48h samples. If deviation < 2%, equilibrium is reached.

[1]

Visualization of Characterization Workflow
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The following diagram illustrates the logical flow for characterizing the solid-state

thermodynamics of the compound.

Sample: 2-[(Butylamino)methyl]-4-chlorophenol

TGA Analysis
(Thermal Stability Check)

Stable < 150°C?

No (Purify)

DSC Analysis
(Heat-Cool-Heat Cycle)

Yes

Solubility Study
(Shake-Flask Method)

Yes

Extract Parameters:
Tm (Onset), ΔHfus (Area)

Thermodynamic Modeling
(Apelblat / Van't Hoff)

Final Thermodynamic Profile

Click to download full resolution via product page

Figure 1: Integrated workflow for the thermodynamic characterization of the NCE.
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Thermodynamic Modeling
Once experimental data is obtained, use the Modified Apelblat Equation to model the

temperature dependence of solubility.[1] This is the industry standard for correlating solubility

data.[1]

: Mole fraction solubility.[1]

: Absolute temperature (K).[1][2]

: Empirical model parameters derived from regression of Protocol B data.

Causality: The

term relates to the enthalpy of solution, while the

term accounts for the temperature dependence of the heat capacity.[1] This model provides a
robust predictive curve for crystallization process design.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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